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Compound of Interest

Compound Name: Tris(2-aminoethyl)amine

Cat. No.: B1216632

For Researchers, Scientists, and Drug Development Professionals

Abstract

Tris(2-aminoethyl)amine, commonly referred to as TREN, is a tripodal tetradentate chelating
ligand with the CAS number 4097-89-6. Its unique structure, featuring a central tertiary amine
and three primary amine arms, makes it a versatile building block in coordination chemistry,
materials science, and catalysis. This technical guide provides an in-depth overview of the
physicochemical properties, synthesis, and key applications of Tris(2-aminoethyl)amine, with
a focus on detailed experimental protocols and logical workflows for its use in research and
development.

Physicochemical and Safety Data

Tris(2-aminoethyl)amine is a colorless to light yellow liquid that is soluble in water.[1] It is a
highly basic compound and is known to be hygroscopic and air-sensitive, readily absorbing
carbon dioxide from the atmosphere.[2][3]

Table 1: Physicochemical Properties of Tris(2-aminoethyl)amine
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Property Value Reference(s)
Molecular Formula C6H18N4 [4]
Molecular Weight 146.23 g/mol [41[5]
Appearance .Clef:lr, colorless to dark yellow (5176]
liquid

Boiling Point 114 °C at 15 mmHg (20 hPa) [2][6]
Melting Point -16 °C [6]
Density 0.976 g/mL at 20 °C [21[7]
Vapor Pressure 0.02 - 0.03 hPa at 20 °C [2][6]
Refractive Index (n20/D) 1.497 [2][7]
Flash Point 113 °C (closed cup) [61[7]
Water Solubility Soluble [1][2]
pH 11.8 [6]

Table 2: Safety and Toxicological Data
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Precautionary
Hazard Statement GHS Classification  Statement Reference(s)
Examples

P301+P310: IF

o SWALLOWED:
o Acute Toxicity, Oral ]
Toxic if swallowed Immediately call a [718]
(Category 3)
POISON
CENTER/doctor.
) ) o P262: Do not get in
Fatal in contact with Acute Toxicity, Dermal )
] eyes, on skin, or on [718]
skin (Category 2) )
clothing.
P280: Wear protective
Causes severe skin Skin gloves/protective
burns and eye Corrosion/Irritation clothing/eye [718]
damage (Category 1) protection/face
protection.
Specific Target Organ
o ] P260: Do not breathe
Causes damage to Toxicity, Single )
dust/fume/gas/mistiva  [8]
organs Exposure (Category
1 pours/spray.

Synthesis of Tris(2-aminoethyl)amine

A common synthetic route to Tris(2-aminoethyl)amine involves the reaction of triethanolamine
with thionyl chloride, followed by amination.

Experimental Protocol: Synthesis from Triethanolamine

This protocol is adapted from patent literature and provides a general methodology.[9][10]
Step 1: Synthesis of Tris(2-chloroethyl)amine hydrochloride

 In a three-necked flask equipped with a stirrer and a dropping funnel, add 14.9 g of
triethanolamine and 14.9 g of dimethylformamide (DMF).
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 Stir the mixture and slowly add 50 g of thionyl chloride dropwise. An initial formation of a
white solid accompanied by gas evolution may be observed, which later dissolves.

 After the addition is complete, heat the reaction mixture to 70°C and maintain it under reflux
for 6-8 hours.

 After the reaction, remove the excess thionyl chloride under reduced pressure to obtain a
concentrate of Tris(2-chloroethyl)amine hydrochloride.

Step 2: Amination to Tris(2-aminoethyl)amine

e In a separate three-necked flask, add the concentrated Tris(2-chloroethyl)amine
hydrochloride from the previous step to 35 g of aqueous ammonia and 100 g of ethanol to
dissolve the solid.

» Heat the mixture to 70°C and reflux for 7 hours. The solution will gradually turn from
colorless to dark brown.

» After cooling, remove the solvent and excess ammonia by rotary evaporation to yield a dark
brown viscous material.

o Dissolve the residue in absolute ethanol and cool to precipitate ammonium chloride.

¢ Filter the mixture and collect the filtrate.

o Adjust the pH of the filtrate to approximately 10 with sodium hydroxide.

» Purify the product by vacuum distillation, collecting the fraction at 140-150°C at 5 kPa to
obtain Tris(2-aminoethyl)amine.
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Triethanolamine

Thionyl Chloride DMF (catalyst)

Step 1: Chlorination
(70°C, 6-8h)

Tris(2-chloroethyl)amine HCI Aqueous Ammonia Ethanol (solvent)

Step 2: Amination
(70°C, 7h)

Crude Product Mixture

Tris(2-aminoethyl)amine
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MgO Support

'

Dry at 100°C

Tris(2-aminoethyl)amine

Reaction

Toluene (solvent)

(110°C, 48h)

Filtration

:

Washing with Toluene

:

Dry at 100°C

TREN-functionalized MgO Catalyst
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Tris(2-aminoethyl)amine Salicylaldehyde
in Ethanol in Diethyl Ether
Mixing

Cooling in Ice Bath
(30 min)

Precipitation of Product

'

Filtration

'

Washing with Diethyl Ether

'

Drying under Vacuum

Tris(salicylideneimino) Schiff Base
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N2 and CO2 Gas Source

'

Mass Flow Controllers

'

Gas Saturation Unit

l

Temperature-Controlled Reactor
with TREN Solution

:

Outlet Gas Analysis

CO2 Absorption Data

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216632?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

